Cas no 1823808-41-8 (Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate(WX120615))

• Product Name: Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate(WX120615)
• CAS No: 1823808-41-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD24848206
• CID: 4622715
• PubChem ID: 118949359
• Update Time: 2025-06-14

Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate(WX120615) Chemical and Physical Properties

Names and Identifiers

• Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate(WX120615)
• Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate
• tert-butyl 2-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate
• PS-19768
• CS-0448672
• E80087
• 9-Boc-2-oxo-9-azabicyclo[3.3.1]nonane
• MFCD24848206
• 1823808-41-8
• SY323756
• SCHEMBL17595364
• tert-Butyl2-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate

• MDL： MFCD24848206
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-9-5-4-6-10(14)11(15)8-7-9/h9-10H,4-8H2,1-3H3
• InChI Key： ZOUBYYFEDNQRQH-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CCC1)CCC2=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate(WX120615)

Comprehensive Overview of Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate (CAS No. 1823808-41-8) and Its Applications

The compound Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate, also known by its research code WX120615, is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its CAS number 1823808-41-8 serves as a unique identifier in scientific databases, ensuring precise referencing in academic and industrial contexts. This molecule features a 9-azabicyclo[3.3.1]nonane core, a structural motif increasingly studied for its versatility in drug discovery and material science.

In recent years, the demand for bicyclic scaffolds like 9-azabicyclo[3.3.1]nonane has surged due to their role in modulating biological activity. Researchers are particularly interested in WX120615 for its potential as a chiral intermediate in asymmetric synthesis, a hot topic in modern organic chemistry. The tert-butyl carboxylate group enhances the compound's stability, making it suitable for diverse synthetic applications. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

The structural complexity of Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate has sparked interest in computational chemistry. Molecular modeling studies often highlight its conformational flexibility, a property critical for drug-receptor interactions. This ties into broader discussions about AI-driven drug design, where predictive algorithms analyze such scaffolds for bioactive potential. Notably, the 2-oxo moiety in WX120615 offers a reactive handle for further derivatization, a feature frequently explored in high-throughput screening platforms.

From a regulatory perspective, CAS 1823808-41-8 is not classified under restricted categories, facilitating its use in global research initiatives. The compound's racemic nature presents opportunities for enantiomeric resolution studies, addressing growing demand for single-isomer pharmaceuticals. Analytical chemists employ advanced techniques like HPLC and chiral chromatography to characterize WX120615, reflecting industry-wide shifts toward precision analytics.

Industrial applications of 9-azabicyclo[3.3.1]nonane derivatives extend beyond pharma. Materials scientists investigate these structures for organic electronics due to their electron-donating properties. The tert-butyl ester in Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate provides steric protection, a strategy gaining traction in polymer stabilization research. Such multidisciplinary relevance makes CAS 1823808-41-8 a frequent subject in patent literature, particularly for intellectual property related to heterocyclic chemistry.

Quality control protocols for WX120615 emphasize spectroscopic characterization, with NMR and mass spectrometry being standard. These methods align with Good Manufacturing Practice (GMP) requirements for research chemicals. Storage recommendations typically suggest anhydrous conditions to preserve the carboxylate functionality, a detail crucial for reproducibility in multi-step syntheses.

Emerging studies explore the metabolic stability of azabicyclic compounds like WX120615, connecting to ADME (Absorption, Distribution, Metabolism, Excretion) profiling in drug development. The bicyclo[3.3.1]nonane skeleton shows promise for blood-brain barrier penetration, a key consideration in CNS-targeted therapeutics. Such findings contribute to the compound's inclusion in fragment-based drug discovery libraries.

Supply chain dynamics for CAS 1823808-41-8 reflect broader trends in specialty chemicals distribution. Manufacturers often provide custom synthesis services for Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate, accommodating varying scale-up requirements. This flexibility supports academic and industrial researchers engaged in structure-activity relationship (SAR) studies, where minor structural modifications can significantly alter bioactivity.

Environmental considerations for WX120615 involve biodegradability assessments of azabicyclic compounds, a growing focus in eco-pharmaceutical research. The tert-butyl group influences the molecule's environmental persistence, prompting investigations into greener alternatives for protective groups in synthetic pathways. These efforts align with global initiatives for sustainable chemical production.

In conclusion, Racemic-Tert-Butyl 2-Oxo-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate (WX120615, CAS 1823808-41-8) represents a versatile scaffold at the intersection of multiple scientific disciplines. Its structural features cater to contemporary needs in medicinal chemistry, material science, and catalysis research. As analytical techniques and synthetic methodologies advance, this compound will likely feature prominently in innovations across the chemical sciences spectrum.